Cas no 216484-91-2 (7-Oxodehydroepiandrosterone 3-acetate)

• Product Name: 7-Oxodehydroepiandrosterone 3-acetate
• CAS No: 216484-91-2
• MF: C₂₁H₂₈O₄
• MW: 344.444626808167
• CID: 890254
• Update Time: 2023-08-02

7-Oxodehydroepiandrosterone 3-acetate Chemical and Physical Properties

Names and Identifiers

• 3-ACETYL-7-KETO-DHEA
• 7-Oxo-dehydroepiandrosterone acetate
• 7-Oxodehydroepiandrosterone 3-acetate
• 84RQ0XOM11
• 7-Oxo-DHEA acetate
• 7-Keto naturalean
• 7-Oxo-dhea-acetate

• Inchi： 1S/C21H28O4/c1-12(22)25-14-6-8-20(2)13(10-14)11-17(23)19-15-4-5-18(24)21(15,3)9-7-16(19)20/h11,14-16,19H,4-10H2,1-3H3/t14-,15-,16-,19-,20-,21-/m0/s1
• InChI Key： VVSMJVQHDZUPIL-XFKPDKBWSA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](CC3=CC([C@H]12)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 677
• Topological Polar Surface Area: 60.4